2,4-Difluoro-5-methyl-3-propoxyphenylboronic acid
Overview
Description
2,4-Difluoro-5-methyl-3-propoxyphenylboronic acid is a chemical compound with the linear formula C10H13BF2O3 . It is used in various chemical reactions and has been mentioned in several technical documents and peer-reviewed papers .
Molecular Structure Analysis
The molecular structure of 2,4-Difluoro-5-methyl-3-propoxyphenylboronic acid is represented by the linear formula C10H13BF2O3 . The molecular weight of this compound is 230.02 .Chemical Reactions Analysis
Boronic acids and their esters, such as 2,4-Difluoro-5-methyl-3-propoxyphenylboronic acid, are highly valuable building blocks in organic synthesis . They are used as reactants for the preparation of various derivatives .Scientific Research Applications
1. Synthesis of Difluorinated Pseudopeptides
The compound has been utilized in the synthesis of difluorinated pseudopeptides. These pseudopeptides have potential applications in medicinal chemistry and drug development (Gouge, Jubault, & Quirion, 2004).
2. Catalyst for Dehydrative Amidation
Research indicates its use as a catalyst in the dehydrative amidation between carboxylic acids and amines, important in peptide synthesis (Wang, Lu, & Ishihara, 2018).
3. Electrolyte Additive for Lithium-Ion Batteries
Studies have shown its application as a bifunctional electrolyte additive for lithium-ion batteries, enhancing battery safety and efficiency (Chen & Amine, 2007).
4. Synthesis of Liquid Crystals
It has been used in the synthesis of liquid crystals, specifically in the preparation of difluoro substituted terphenyls, which are useful in electronic displays and other devices (Gray, Hird, Lacey, & Toyne, 1989).
5. Deoxyfluorination of Carboxylic Acids
The compound has been applied in the deoxyfluorination of carboxylic acids, which is an essential step in synthesizing acyl fluorides and amides (Wang, Wang, Huang, Ni, & Hu, 2021).
6. Stability of BODIPY Fluorophores
Research has included its transformation into BODIPY fluorophores and studying their stability under various conditions. This is significant in the field of fluorescent dyes and markers (Yang, Simionescu, Lough, & Yan, 2011).
7. Synthesis of Diflunisal Hydrazide-Hydrazones
Its derivatives have been synthesized and explored for potential antimycobacterial and antimicrobial activities, indicating its relevance in developing new therapeutic agents (Küçükgüzel, Mazi, Şahin, Oztürk, & Stables, 2003).
8. Synthesis of Highly Fluorinated Boronic Ester
It has been used in the synthesis of highly fluorinated boronic ester, which is a dual functional additive for lithium-ion batteries, indicating its significance in energy storage technologies (Weng, Zhang, Schlueter, Redfern, Curtiss, & Amine, 2011).
properties
IUPAC Name |
(2,4-difluoro-5-methyl-3-propoxyphenyl)boronic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13BF2O3/c1-3-4-16-10-8(12)6(2)5-7(9(10)13)11(14)15/h5,14-15H,3-4H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QUDWBJCLUWCROZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=C(C(=C1F)OCCC)F)C)(O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BF2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401201786 |
Source
|
| Record name | Boronic acid, B-(2,4-difluoro-5-methyl-3-propoxyphenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401201786 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.02 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Difluoro-5-methyl-3-propoxyphenylboronic acid | |
CAS RN |
2096333-61-6 |
Source
|
| Record name | Boronic acid, B-(2,4-difluoro-5-methyl-3-propoxyphenyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2096333-61-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Boronic acid, B-(2,4-difluoro-5-methyl-3-propoxyphenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401201786 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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